Cas no 4136-97-4 (Methyl 4-aminosalicylate)

Methyl 4-aminosalicylate Properties

Names and Identifiers

• Methyl 4-amino-2-hydroxybenzoate
• 4-Aminosalicylic Acid Methyl Ester
• Methyl 4-aminosalicylate
• Benzoic acid,4-amino-2-hydroxy-, methyl ester
• Methyl 4-amino-2-hydroxybenzenecarboxylate
• EINECS 223-958-3
• Methyl p-aminosalicylate
• NSC 30263
• NSC 48927
• p-Aminosalicylic acid methyl ester
• Pas methyl ester
• 4-Amino-2-hydroxybenzoic Acid Methyl Ester
• Benzoic acid, 4-amino-2-hydroxy-, methyl ester
• methyl 4-amino-2-hydroxy-benzoate
• Salicylic acid, amino-, methyl ester
• 4-amino-2-hydroxy-benzoic acid methyl ester
• 4-amino-2-hydroxybenzoic acid methyl este
• 4-Aminosali
• 4-Amino-2-hydroxybenzoic acid methyl ester
• QQOXBFUTRLDXDP-UHFFFAOYSA-N
• 4-Aminosalicylic acid, methyl ester
• A825536
• CHEBI:35089
• SY005181
• AM20060979
• Q27116408
• HMS2313B05
• methyl 2-hydroxy-4-aminobenzoate
• NS00030971
• MFCD00088091
• methyl 4-amino-salicylate
• CS-W017842
• 11P-706
• DTXSID80194310
• Z276846542
• KKK6HU29FV
• HMS1365F13
• AKOS005069412
• FT-0600644
• CHEMBL1458862
• BRN 0972631
• methyl 4aminosalicylate
• D71082
• 4-AMINO-2-HYDROXYBENZOIC ACID METHYLESTER
• 4136-97-4
• Oprea1_010221
• NSC48927
• 3-hydroxy-4-methoxycarbonylaniline
• NSC-30263
• p-Aminosalicylsauremethylester
• 4-14-00-01973 (Beilstein Handbook Reference)
• NCGC00246577-01
• NSC-48927
• M2699
• NSC30263
• AC-7219
• 4-amino-2-hydroxy benzoic acid methyl ester
• EN300-177151
• SMR000126643
• Bionet2_000475
• 2-Hydroxy-4-aminobenzoic acid methyl ester
• MLS000544886
• METHYL4-AMINOSALICYLATE
• Methyl4-Amino-2-hydroxybenzoate
• W-106307
• 4-aminosalicyclic acid methyl ester
• SCHEMBL616715
• DB-007676
• +Expand

• MDL： MFCD00088091
• InChIKey： QQOXBFUTRLDXDP-UHFFFAOYSA-N
• Inchi： 1S/C8H9NO3/c1-12-8(11)6-3-2-5(9)4-7(6)10/h2-4,10H,9H2,1H3
• SMILES： O([H])C1C([H])=C(C([H])=C([H])C=1C(=O)OC([H])([H])[H])N([H])[H]
• BRN： 0972631

Computed Properties

• Exact Mass: 167.05827
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 167.058
• Heavy Atom Count: 12
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: 12
• Surface Charge: 0
• Topological Polar Surface Area: 72.6

Experimental Properties

• LogP: 1.34220
• PSA: 72.55
• Refractive Index: 1.605
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 329.5°C at 760 mmHg
• Melting Point: 117.0 to 121.0 deg-C
• Flash Point: 153.1℃
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• λmax: 254(lit.)
• Density: 1.305±0.06 g/cm3 (20 ºC 760 Torr),